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Introduction

Reactive Blue 160 (RB 160) is a diazo reactive dye widely used in the textile industry.[1][2] Its
high water solubility, a result of multiple sulfonate groups, makes it effective for dyeing but also
poses a challenge for its removal from wastewater.[1] Accurate measurement of RB 160
concentration is crucial for process control, quality assurance, and environmental monitoring.
UV-Visible (UV-Vis) spectrophotometry is a simple, rapid, and cost-effective analytical
technique for quantifying colored compounds in solution.[1][3] This method is based on the
Beer-Lambert law, which establishes a linear relationship between the absorbance of light and
the concentration of the absorbing species.[4][5][6]

This application note provides a detailed protocol for determining the concentration of Reactive
Blue 160 in aqueous solutions using UV-Vis spectrophotometry.

Principle of the Method

The Beer-Lambert law is the fundamental principle behind this application.[5] The law states
that the absorbance of a solution is directly proportional to the concentration of the analyte and
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the path length of the light beam through the solution.[6][7] The relationship is expressed by the
equation:

A=¢ebc

Where:

A'is the absorbance (unitless)

€ (epsilon) is the molar absorptivity coefficient (in L mol~t cm~1), a constant specific to the
substance at a given wavelength.[4]

b is the path length of the cuvette (typically 1 cm).[8]

c is the concentration of the substance (in mol L1).

By measuring the absorbance of standard solutions with known concentrations, a calibration
curve can be constructed.[9][10] The concentration of an unknown sample can then be
determined by measuring its absorbance and interpolating the value from the calibration curve.
[10][11]

Experimental Protocol
1. Apparatus and Reagents
e Apparatus:

o UV-Vis Spectrophotometer (capable of scanning in the 400-800 nm range)

[¢]

Matched quartz or plastic cuvettes (1 cm path length)[8][12]

o

Analytical balance

o

Volumetric flasks (e.g., 200 mL, 50 mL, 25 mL, 10 mL)

[¢]

Pipettes and tips

Beakers

[¢]
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e Reagents:
o Reactive Blue 160 (powder, analytical grade)
o Deionized water (for preparing all solutions)
2. Determination of Maximum Absorbance Wavelength (Amax)

The first step is to determine the wavelength at which Reactive Blue 160 absorbs the most
light (Amax).

e Prepare a dilute solution of RB 160 (e.g., 10 mg/L) in deionized water.
» Blank the spectrophotometer using a cuvette filled with deionized water.

e Scan the absorbance of the RB 160 solution across the visible spectrum (e.g., 400 nm to
800 nm).

« |dentify the Amax, which is the wavelength corresponding to the highest absorbance peak.
For Reactive Blue 160, the Amax is typically found in the range of 604-630 nm, with specific
values around 611 nm or 618 nm often reported, depending on dye purity and the
instrument.[1][12][13] All subsequent absorbance measurements should be performed at this
wavelength.[8]

3. Preparation of Standard Solutions

A series of standard solutions of known concentrations are required to generate a calibration
curve.[9][14]

e Prepare a Stock Solution (e.g., 100 mg/L):
o Accurately weigh 10.0 mg of Reactive Blue 160 powder.
o Transfer it to a 100 mL volumetric flask.

o Dissolve the powder in a small amount of deionized water and then fill the flask to the
mark with deionized water. Mix thoroughly.
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Perform Serial Dilutions:

o Use the stock solution to prepare a series of standard solutions with decreasing
concentrations (e.g., 2, 4, 6, 8, 10 mg/L) via serial dilution.[9][11] For example, to prepare
10 mL of a 10 mg/L solution from the 100 mg/L stock, pipette 1 mL of the stock solution
into a 10 mL volumetric flask and dilute to the mark with deionized water.

. Generation of the Calibration Curve
Set the spectrophotometer to the predetermined Amax for Reactive Blue 160.
Blank the instrument with deionized water.
Measure the absorbance of each standard solution, starting from the least concentrated.[9]

o Rinse the cuvette with a small amount of the standard solution before filling it for the
measurement.[4]

Plot the data with absorbance on the y-axis and concentration (mg/L) on the x-axis.[9][10]

Perform a linear regression analysis on the data points. The resulting plot should be a
straight line that passes through the origin, and the coefficient of determination (R2) should
be close to 1.0 (ideally >0.99) to indicate a good linear fit.[10][13]

. Measurement of Unknown Sample Concentration

Prepare the unknown sample. If necessary, dilute the sample with deionized water to ensure
its absorbance falls within the range of the calibration curve.

Measure the absorbance of the unknown sample at the same Amax.

Calculate the concentration of the unknown sample using the equation of the line from the
linear regression (y = mx + b), where 'y' is the measured absorbance, 'm’ is the slope, and 'xX'
is the concentration.[11] If the sample was diluted, remember to multiply the calculated
concentration by the dilution factor.

Data Presentation
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Table 1: Key Spectrophotometric Parameters for Reactive Blue 160

Parameter Value Reference
Chemical Formula C38H23CI2N14Nas01sSs [15]
Molecular Weight 1309.9 g/mol [15]

Typical Amax Range 604 - 630 nm [1][13]
Solvent Deionized Water

Table 2: Example Calibration Curve Data

Concentration (mg/L) Absorbance at Amax (e.g., 611 nm)
0 (Blank) 0.000
2.0 0.115
4.0 0.230
6.0 0.345
8.0 0.460
10.0 0.575
Linear Regression y = 0.0575x
R2 Value 0.9999
Visualizations

Experimental Workflow Diagram
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1. Prepare Stock Solution
(e.g., 100 mg/L RB160)

2. Create Standard Dilutions
(e.g., 2-10 mg/L)

3. Determine Amax
(Scan 400-800 nm)

4. Measure Absorbance
of Standards at Amax

5. Plot Calibration Curve 6. Measure Absorbance
(Absorbance vs. Concentration) of Unknown Sample

7. Calculate Concentration
Using Calibration Curve

Final Concentration

Click to download full resolution via product page

Caption: Workflow for RB160 concentration measurement.

Beer-Lambert Law Relationship
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Caption: Factors influencing absorbance in Beer-Lambert law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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